2-((1-methyl-1H-tetrazol-5-yl)thio)-N-(6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound includes several notable features. It contains a tetrazole ring, which is a five-membered ring containing four nitrogen atoms and one carbon atom. It also contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. Additionally, it has a piperidine ring, a common feature in many pharmaceutical drugs .Scientific Research Applications
Antimicrobial Effects
One notable application of derivatives similar to this compound is in antimicrobial activities. A study on novel thiazole derivatives, including compounds with structural elements akin to the one , demonstrated considerable antimicrobial effect against a range of pathogenic microorganisms, including Gram-positive and Gram-negative bacteria, yeasts, and filamentous fungi species (Cankilic & Yurttaş, 2017).
Anti-inflammatory and Analgesic Properties
Compounds structurally related to the queried molecule have been synthesized and evaluated for their anti-inflammatory and analgesic activities. One study synthesized novel compounds and assessed their effects as cyclooxygenase inhibitors, revealing significant analgesic and anti-inflammatory activities, suggesting potential applications in pain management and inflammation control (Abu‐Hashem et al., 2020).
Crystal Structure Analysis
Research on crystal structures of derivatives closely related to the target compound provides insights into their chemical behavior and potential for drug design. For instance, studies on the crystal structures of similar acetamide compounds have contributed to a deeper understanding of their molecular conformations and potential interactions with biological targets (Subasri et al., 2016).
Antimicrobial and Antifungal Activities
Several studies have synthesized derivatives incorporating elements similar to "2-((1-methyl-1H-tetrazol-5-yl)thio)-N-(6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)acetamide" and tested their antimicrobial and antifungal activities. These compounds have shown promising results against various bacterial and fungal pathogens, comparable to established antibiotics and antifungal agents (Hossan et al., 2012).
Insecticidal Assessment
Derivatives of the compound have been assessed for their insecticidal properties against agricultural pests, such as the cotton leafworm. These studies indicate potential applications in developing new, more effective insecticides (Fadda et al., 2017).
properties
IUPAC Name |
N-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]-2-(1-methyltetrazol-5-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N8OS/c1-10-3-5-22(6-4-10)12-7-11(15-9-16-12)17-13(23)8-24-14-18-19-20-21(14)2/h7,9-10H,3-6,8H2,1-2H3,(H,15,16,17,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYISEJCIFXEKTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=NC=NC(=C2)NC(=O)CSC3=NN=NN3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N8OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.43 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.